Cas no 87190-81-6 (3'-Amino-2',3'-dideoxy-5-methylcytidine)

• Product Name: 3'-Amino-2',3'-dideoxy-5-methylcytidine
• CAS No: 87190-81-6
• MF: C₁₀H₁₆N₄O₃
• MW: 240.259041786194
• CID: 992331
• PubChem ID: 54464796
• Update Time: 2025-04-20

3'-Amino-2',3'-dideoxy-5-methylcytidine Chemical and Physical Properties

Names and Identifiers

• 3'-Amino-2',3'-dideoxy-5-methylcytidine
• 4-amino-1-[(2R,4S,5S)-4-amino-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidin-2-one
• 3'-Amino-2',3'-didesoxy-5-methyl-cytidin
• 87190-81-6
• DTXSID20711525
• SCHEMBL442302
• DB-294076

• Inchi： 1S/C10H16N4O3/c1-5-3-14(10(16)13-9(5)12)8-2-6(11)7(4-15)17-8/h3,6-8,15H,2,4,11H2,1H3,(H2,12,13,16)/t6-,7+,8+/m0/s1
• InChI Key： XEBUITLLHBSNAH-XLPZGREQSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1CO)N)N1C(N=C(C(C)=C1)N)=O

Computed Properties

• Exact Mass: 240.12200
• Monoisotopic Mass: 240.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 116.39000
• LogP: 0.02250